Cas no 638192-65-1 (1,3-benzoxazole-5-carbaldehyde)
638192-65-1 structure
1,3-benzoxazole-5-carbaldehyde Properties
Names and Identifiers
-
- Benzo[d]oxazole-5-carbaldehyde
- 5-Benzoxazolecarboxaldehyde
- 1,3-benzoxazole-5-carbaldehyde
- 5-Benzoxazolecarboxaldehyde (9CI)
- 1,3-Benzoxazole-2,5-dicarbaldehyde
- 2,5-benzoxazoledicarboxaldehyde
- benzo[d]oxazole-2,5-dicarbaldehyde
- LogP
- AK100253
- 5-benzoxazolecarbaldehyde
- benzooxazole-5-carbaldehyde
- NOZVUPWWWWWFEV-UHFFFAOYSA-N
- 9768AB
- FCH1418302
- AX8241217
- ST24024620
- SY105621
- A868024
- benzoxazole-5-carbaldehyde
- Y10438
- Z1322793026
- AKOS016002472
- SCHEMBL6186460
- DTXSID90625100
- MFCD20527251
- 638192-65-1
- CS-0030472
- DB-349871
- EN300-1087144
- DS-3494
- +Expand
-
- MFCD20527251
- NOZVUPWWWWWFEV-UHFFFAOYSA-N
- 1S/C8H5NO2/c10-4-6-1-2-8-7(3-6)9-5-11-8/h1-5H
- O1C([H])=NC2C([H])=C(C([H])=O)C([H])=C([H])C1=2
Computed Properties
- 175.02695
- 0
- 3
- 1
- 147.032028402g/mol
- 11
- 160
- 0
- 0
- 0
- 0
- 0
- 1
- 1.1
- 43.1
Experimental Properties
- 60.17
1,3-benzoxazole-5-carbaldehyde Price
1,3-benzoxazole-5-carbaldehyde Suppliers
SHANG HAI YUAN YE Biotechnology Co., Ltd.
Audited Supplier
(CAS:638192-65-1)
TANG SI LEI
15026964105
2881489226@qq.com
1,3-benzoxazole-5-carbaldehyde Related Literature
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Ping Huang,Yu Hua Zhang,Xiao Wei Zheng,Yu Jia Liu,Hong Zhang,Luo Fang,Yi Wen Zhang,Khairul Islam,Chao Wang Metallomics, 2017,9, 1756-1764
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Daniela Cordella,Christine Jérôme,Daniel Taton,Christophe Detrembleur Polym. Chem., 2016,7, 2521-2530
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Guangyao Zhang,Haifeng Dong Chem. Commun., 2019,55, 8158-8161
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Zhuo-Ran Yang,Cheng-Cheng Feng,Peng-Peng Nie,Ting-Ting Chen,Lin-Feng Zhang,Shuang Ma,Yin-Jing Shen,Ze-Ying Lu,Meng-Lu Lin,Kun Zhang Analyst, 2019,144, 5254-5260
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Yurong Tang Mol. BioSyst., 2011,7, 3280-3286
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Bolade O. Agboola,Kenneth I. Ozoemena Phys. Chem. Chem. Phys., 2008,10, 2399-2408
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Kaixuan Wang,Liping Yang,Weiliang Zhao,Linqing Cao,Zhenliang Sun,Fang Zhang Green Chem., 2017,19, 1949-1957
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Ya-Qian Zhang,Hong-Biao Tao,Zhou Chen,Meng Li,Yi-Fei Sun,Bin Hua,Jing-Li Luo J. Mater. Chem. A, 2019,7, 26607-26617
Recommended suppliers
Amadis Chemical Company Limited
(CAS:638192-65-1)1,3-benzoxazole-5-carbaldehyde
99%/99%
1g/5g
228.0/797.0
atkchemica
(CAS:638192-65-1)1,3-benzoxazole-5-carbaldehyde
95%+
1g/5g/10g/100g
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